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Compound of Interest

Compound Name: Hexaethylbenzene

Cat. No.: B1594043 Get Quote

While hexaethylbenzene (C₆(C₂H₅)₆) presents theoretical potential as a high boiling point

aromatic solvent, a thorough review of available scientific literature and chemical databases

reveals a significant lack of data to support its practical application in this capacity, particularly

within research and drug development. Information regarding its key solvent properties, such

as boiling point and solubility, is scarce, and no established experimental protocols or

application notes for its use as a solvent were found.

Hexaethylbenzene, systematically named 1,2,3,4,5,6-hexaethylbenzene, is a highly

substituted aromatic hydrocarbon. Its molecular structure, featuring a benzene ring with six

ethyl groups, suggests it would have a high molecular weight and, consequently, a high boiling

point, a key characteristic for a high-temperature solvent. However, detailed experimental data

to fully characterize its solvent properties are not readily available in public sources.

Physicochemical Properties of Hexaethylbenzene
The known physicochemical properties of hexaethylbenzene are limited. The available data is

summarized in the table below. Notably, a definitive boiling point under standard pressure is not

consistently reported, which is a critical parameter for its evaluation as a high boiling point

solvent.
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Property Value Reference

Molecular Formula C₁₈H₃₀ N/A

Molecular Weight 246.44 g/mol N/A

CAS Number 604-88-6 N/A

Melting Point 127-129 °C [1]

Boiling Point Not available [1]

Solubility Data not available

Applications and Protocols: A Notable Absence of
Information
Extensive searches for application notes and experimental protocols detailing the use of

hexaethylbenzene as a high boiling point aromatic solvent yielded no specific results. This

lack of documentation suggests that hexaethylbenzene is not commonly employed for this

purpose in academic or industrial settings, including for drug development.

The workflow for identifying potential applications of a chemical compound is visualized below.

The absence of data for hexaethylbenzene prevents progression through this workflow.
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Caption: Workflow for Developing Chemical Application Notes.

A Note on Hexamethylbenzene: A Readily Available
Alternative
In contrast to the scarcity of information on hexaethylbenzene, its lower homolog,

hexamethylbenzene (C₆(CH₃)₆), is a well-characterized compound with a high boiling point and

established, albeit niche, applications.

Physicochemical Properties of Hexamethylbenzene
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Property Value Reference

Molecular Formula C₁₂H₁₈ [2][3]

Molecular Weight 162.27 g/mol [4][5][6]

CAS Number 87-85-4 [3]

Melting Point 164-166 °C [2][5][7]

Boiling Point 264 °C [2][4][5][7]

Solubility

Insoluble in water; soluble in

ethanol, benzene, acetone,

and acetic acid.

[3][4][8]

Applications and Protocols for Hexamethylbenzene
Hexamethylbenzene has limited but specific applications in research:

Ligand in Organometallic Chemistry: It forms stable complexes with various transition

metals.

Solvent for ³He-NMR Spectroscopy: Its unique properties make it suitable for this specialized

analytical technique.[3]

Chemical Intermediate: It can be used as a starting material in the synthesis of other organic

compounds.[6]

A general experimental protocol for the synthesis of hexamethylbenzene is described in

Organic Syntheses, involving the reaction of phenol with methanol over an alumina catalyst at

high temperatures.[9]
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Caption: Synthesis of Hexamethylbenzene.

In conclusion, while hexaethylbenzene is a known chemical compound, the lack of available

data on its boiling point and solubility, coupled with the absence of any documented use as a

solvent, prevents the creation of the requested detailed application notes and protocols.

Researchers and professionals seeking a high boiling point aromatic solvent from this chemical

family should consider the well-documented properties and limited applications of

hexamethylbenzene as a potential, though not direct, substitute for their investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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